Cas no 57753-66-9 (Octanoic acid, 4-hydroxy-, ethyl ester)

• Product Name: Octanoic acid, 4-hydroxy-, ethyl ester
• CAS No: 57753-66-9
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 344303
• PubChem ID: 13681726
• Update Time: 2025-04-19

Octanoic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 4-hydroxy-, ethyl ester
• ethyl 4-hydroxyoctanoate
• AKOS010914833
• 57753-66-9
• DTXSID30546603
• CVRDXMOYGSJRGF-UHFFFAOYSA-N

• Inchi： 1S/C10H20O3/c1-3-5-6-9(11)7-8-10(12)13-4-2/h9,11H,3-8H2,1-2H3
• InChI Key： CVRDXMOYGSJRGF-UHFFFAOYSA-N
• SMILES： OC(CCC(=O)OCC)CCCC

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53